molecular formula C17H21ClO5 B8706033 Diethyl 2-(2-(4-chlorophenyl)-2-methylpropanoyl)malonate

Diethyl 2-(2-(4-chlorophenyl)-2-methylpropanoyl)malonate

Cat. No.: B8706033
M. Wt: 340.8 g/mol
InChI Key: SBLWBKIWCGANFM-UHFFFAOYSA-N
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Description

Diethyl 2-(2-(4-chlorophenyl)-2-methylpropanoyl)malonate is a useful research compound. Its molecular formula is C17H21ClO5 and its molecular weight is 340.8 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H21ClO5

Molecular Weight

340.8 g/mol

IUPAC Name

diethyl 2-[2-(4-chlorophenyl)-2-methylpropanoyl]propanedioate

InChI

InChI=1S/C17H21ClO5/c1-5-22-15(20)13(16(21)23-6-2)14(19)17(3,4)11-7-9-12(18)10-8-11/h7-10,13H,5-6H2,1-4H3

InChI Key

SBLWBKIWCGANFM-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C(=O)C(C)(C)C1=CC=C(C=C1)Cl)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A solution of 2-(4-chlorophenyl)-2-methylpropionic acid (1.99 g, 10.0 mmol, 1.0 eq.) in IPAc (10 mL) was treated with DMF (0.02 mL) and oxalyl chloride (0.92 mL, 10.5 mmol). The resulting solution was stirred at room temperature for 2 hours. In a separate vessel, was charged diethyl malonate (1.91 mL, 12.5 mmol), IPAc (14 mL), and MgCl2 (11.9 g, 12.5 mmol). The resulting malonate slurry was stirred at room temperature for 30 minutes and subsequently treated with TEA (4.7 mL, 33.5 mmol). The resulting suspension was aged at room temperature for 2 hours, cooled to 5° C. and treated with the above acyl chloride solution. The resulting mixture was warmed to ambient temperature and aged for 1 hour. The slurry was quenched with a 5N HCl solution (10 mL) and the phases were split. The organic phase was washed with saturated NaHCO3 solution (2×10 mL) and water (1×10 mL). The organic phase was dried (MgSO4) and concentrated in vacuo to afford an orange oil. MS m/e=341.2 (M+H)+.
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